Emetonium
Overview
Description
(2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM is a synthetic compound known for its anticholinergic properties. It is commonly used in the pharmaceutical industry for its ability to modulate neurotransmitter activity, particularly in the gastrointestinal tract .
Scientific Research Applications
(2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM has a wide range of applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.
Biology: Studied for its effects on neurotransmitter modulation and its potential therapeutic applications.
Medicine: Investigated for its use in treating gastrointestinal disorders and other conditions related to neurotransmitter imbalance.
Industry: Utilized in the production of pharmaceuticals and other chemical products.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM typically involves the reaction of benzhydrol with diethylamine and methyl iodide. The reaction is carried out under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods: In industrial settings, the production of (2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM involves large-scale synthesis using automated reactors. The process includes the purification of the compound through crystallization and filtration to achieve high purity levels .
Chemical Reactions Analysis
Types of Reactions: (2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form secondary amines.
Substitution: The compound can undergo nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Nucleophiles like sodium hydroxide and potassium cyanide are commonly employed.
Major Products Formed:
Oxidation: Formation of benzhydryloxyethyl derivatives.
Reduction: Formation of secondary amines.
Substitution: Formation of substituted benzhydryloxyethyl derivatives.
Mechanism of Action
The mechanism of action of (2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM involves its interaction with cholinergic receptors in the nervous system. By binding to these receptors, the compound inhibits the action of acetylcholine, leading to a decrease in neurotransmitter activity. This modulation of neurotransmitter activity is responsible for its therapeutic effects .
Similar Compounds:
Benzhydramine: Another anticholinergic compound with similar properties.
Diphenhydramine: Known for its antihistamine and anticholinergic effects.
Atropine: A well-known anticholinergic agent used in various medical applications.
Uniqueness: (2-BENZHYDRYLOXYETHYL)DIETHYL-METHYLAMMONIUM is unique due to its specific chemical structure, which allows for targeted modulation of cholinergic receptors. This specificity makes it a valuable compound in both research and therapeutic applications .
properties
CAS RN |
19213-48-0 |
|---|---|
Molecular Formula |
C20H28NO+ |
Molecular Weight |
298.4 g/mol |
IUPAC Name |
2-benzhydryloxyethyl-diethyl-methylazanium |
InChI |
InChI=1S/C20H28NO/c1-4-21(3,5-2)16-17-22-20(18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,20H,4-5,16-17H2,1-3H3/q+1 |
InChI Key |
IHFMXHPNVAVTCJ-UHFFFAOYSA-N |
SMILES |
CC[N+](C)(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2 |
Canonical SMILES |
CC[N+](C)(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2 |
Other CAS RN |
19213-48-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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